![molecular formula C7H10S3 B6173418 Carbonotrithioic acid, di-2-propenyl ester CAS No. 52894-43-6](/img/no-structure.png)
Carbonotrithioic acid, di-2-propenyl ester
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Overview
Description
Bis(prop-2-en-1-ylsulfanyl)methanethione, also known as BisP, is an organosulfur compound with a unique structure and a wide range of potential applications in scientific research.
Scientific Research Applications
Carbonotrithioic acid, di-2-propenyl ester has many potential applications in scientific research. It has been studied as a possible anticancer agent, as well as an antioxidant and anti-inflammatory agent. It has also been studied as a potential neuroprotective agent, and as a possible treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In addition, this compound has been studied as a possible treatment for type 2 diabetes, and as a possible anti-obesity agent.
Mechanism of Action
Carbonotrithioic acid, di-2-propenyl ester has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to reduce oxidative stress by scavenging reactive oxygen species and reducing lipid peroxidation. In addition, this compound has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2, which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has been shown to reduce inflammation and oxidative stress, as well as to inhibit the production of pro-inflammatory cytokines. In addition, this compound has been shown to reduce the activity of several enzymes, including cyclooxygenase-2, which is involved in the production of inflammatory mediators. In animal studies, this compound has been shown to reduce the risk of cardiovascular disease, reduce cholesterol levels, and reduce the risk of type 2 diabetes.
Advantages and Limitations for Lab Experiments
Carbonotrithioic acid, di-2-propenyl ester has several advantages for laboratory experiments, including its low toxicity, low cost, and ease of synthesis. However, there are also some limitations, such as the need for a mild oxidizing agent for the synthesis, and the fact that it is a relatively new compound with limited data available.
Future Directions
The potential applications of Carbonotrithioic acid, di-2-propenyl ester are vast and diverse, and there is still much to be explored. Some potential future directions for this compound research include further investigation into its anticancer, anti-inflammatory, and antioxidant properties, as well as its potential as a neuroprotective agent and a treatment for type 2 diabetes and obesity. In addition, further research into the biochemical and physiological effects of this compound, as well as its mechanism of action, would be beneficial.
Synthesis Methods
Carbonotrithioic acid, di-2-propenyl ester is synthesized through a three-step process of sulfide oxidation, thiol-ene reaction, and sulfur-carbon bond formation. In the first step, the sulfide is oxidized to a sulfone using a mild oxidizing agent such as ammonium persulfate. In the second step, a thiol-ene reaction is used to create a thioacetal. Finally, a sulfur-carbon bond is formed by the reaction of the thioacetal with a carbon-based nucleophile such as an alkoxide. The overall reaction is shown in Figure 1.
Figure 1: Synthesis of this compound
properties
{ "Design of the Synthesis Pathway": "The synthesis of bis(prop-2-en-1-ylsulfanyl)methanethione can be achieved through a multi-step reaction pathway involving the use of various reagents and catalysts.", "Starting Materials": [ "Propene", "Sulfur", "Methanethiol", "Sodium hydroxide", "Hydrogen peroxide", "Acetic acid", "Sodium chloride", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Propene is reacted with sulfur to form prop-2-en-1-ylsulfanyl sulfide in the presence of a Lewis acid catalyst such as aluminum chloride.", "Step 2: Prop-2-en-1-ylsulfanyl sulfide is then oxidized to prop-2-en-1-ylsulfanyl sulfoxide using hydrogen peroxide and acetic acid.", "Step 3: The prop-2-en-1-ylsulfanyl sulfoxide is then reacted with sodium hydroxide to form the corresponding sodium salt.", "Step 4: Methanethiol is added to the reaction mixture to form bis(prop-2-en-1-ylsulfanyl)methanethione.", "Step 5: The product is isolated by extraction with diethyl ether and purified by recrystallization from water and sodium chloride." ] } | |
CAS RN |
52894-43-6 |
Molecular Formula |
C7H10S3 |
Molecular Weight |
190.4 g/mol |
IUPAC Name |
bis(prop-2-enylsulfanyl)methanethione |
InChI |
InChI=1S/C7H10S3/c1-3-5-9-7(8)10-6-4-2/h3-4H,1-2,5-6H2 |
InChI Key |
DYSMOGGGBHQVBC-UHFFFAOYSA-N |
Canonical SMILES |
C=CCSC(=S)SCC=C |
Purity |
95 |
Origin of Product |
United States |
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